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An In-Depth Technical Guide to the Physicochemical Properties of 5-Fluoro-2-
(methylthio)pyrimidine

Abstract

5-Fluoro-2-(methylthio)pyrimidine is a pivotal heterocyclic building block in modern medicinal
chemistry. Its unique substitution pattern, featuring a fluorine atom at the 5-position and a
methylthio group at the 2-position, imparts specific electronic and steric properties that are
highly valuable in the design of targeted therapeutics, particularly kinase inhibitors. This
technical guide provides a comprehensive overview of the core physicochemical properties of
this compound, intended for researchers, chemists, and professionals in drug development. We
will delve into its chemical identity, detail the experimental protocols for determining its key
physical parameters, explore its spectroscopic signature, and discuss its reactivity and stability
profile. This document is structured to serve not only as a repository of known data but also as
a practical guide for the empirical characterization of this and similar molecules.

Chemical Identity and Core Molecular Features
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The foundational step in characterizing any chemical entity is to establish its unambiguous
identity. 5-Fluoro-2-(methylthio)pyrimidine is a derivative of pyrimidine, a diazine heterocycle
that forms the basis for nucleobases like cytosine, thymine, and uracil.[1][2] The strategic
placement of its functional groups is key to its utility. The fluorine atom at C5 acts as a
bioisostere for hydrogen but significantly alters the electronic properties of the ring, often
enhancing binding affinity and improving metabolic stability.[2] The methylthio group at C2 is a
versatile chemical handle; it can be readily displaced by nucleophiles or oxidized to the
corresponding sulfoxide or sulfone, which dramatically increases the electrophilicity of the C2
position, making it an excellent leaving group for further derivatization.[3]

Property Value Source(s)
5-fluoro-2-

IUPAC Name ] o [4]15]
(methylthio)pyrimidine
5-fluoro-2-

Alternate Name [5]

methylsulfanylpyrimidine

CAS Number 6090-37-5 (4116171
Molecular Formula CsHsFN2S [4161[8]
Molecular Weight 144.17 g/mol [41161[9]
Canonical SMILES CSC1=NC=C(C=N1)F [4]
InChi Key WEAVCBHOSOOGMZ- 45]

UHFFFAOYSA-N

Calculated LogP 1.50 [10]

Workflow for Comprehensive Physicochemical
Characterization

A thorough understanding of a compound's physicochemical properties is hon-negotiable in
drug discovery, as these parameters govern its absorption, distribution, metabolism, and
excretion (ADME) profile. The following workflow outlines the logical sequence for
characterizing a key synthetic intermediate like 5-Fluoro-2-(methylthio)pyrimidine.
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Figure 1. Workflow for Physicochemical Profiling

[Phase 1: Foundational Properties\

Identity Confirmation
(NMR, MS)

urity Confirmed

[Melting Point (DSCD

olid Form Characterize

o8N

uneous Solubility (Shake-FIaskD
- J

Solubility Limit Known

4 Phase 2: Dru%Like Properties h

GKa Determination (Potentiometry/UVD

onization Profile Known

E_ipophilicity (LogD vs pHD

istribution Behavior Mode]ed

Ghemical Stability (Forced DegradationD
- J

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2. Key Reactivity Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-Fluorouracil-13C,15N2 | LGC Standards [Igcstandards.com]
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9. [Stability of 5-fluorouracil solutions according to different parameters] - PubMed
[pubmed.ncbi.nlm.nih.gov]
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To cite this document: BenchChem. [physicochemical properties of 5-Fluoro-2-
(methylthio)pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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